Cas no 2172023-00-4 (2-1-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetyl)azetidin-3-ylacetic acid)

2-1-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetyl)azetidin-3-ylacetic acid structure
2172023-00-4 structure
Product Name:2-1-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetyl)azetidin-3-ylacetic acid
CAS No:2172023-00-4
MF:C27H30N2O5
MW:462.537507534027
CID:5766555
PubChem ID:165582230
Update Time:2025-10-31

2-1-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetyl)azetidin-3-ylacetic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-1575275
    • 2-[1-(2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclobutyl}acetyl)azetidin-3-yl]acetic acid
    • 2172023-00-4
    • 2-1-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetyl)azetidin-3-ylacetic acid
    • Inchi: 1S/C27H30N2O5/c30-25(29-14-19(15-29)12-26(31)32)11-17-9-18(10-17)13-28-27(33)34-16-24-22-7-3-1-5-20(22)21-6-2-4-8-23(21)24/h1-8,17-19,24H,9-16H2,(H,28,33)(H,31,32)
    • InChI Key: VTEZDMWDMSLBDU-UHFFFAOYSA-N
    • SMILES: O=C(CC1CC(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)C1)N1CC(CC(=O)O)C1

Computed Properties

  • Exact Mass: 462.21547206g/mol
  • Monoisotopic Mass: 462.21547206g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 9
  • Complexity: 738
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 95.9Ų

2-1-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetyl)azetidin-3-ylacetic acid Pricemore >>

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Additional information on 2-1-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetyl)azetidin-3-ylacetic acid

Compound CAS No 2172023-00-4: A Comprehensive Overview

The compound with CAS No 2172023-00-4, named 2-1-(2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}acetyl)azetidin-3-ylacetic acid, is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural properties and promising functionalities, particularly in the fields of pharmaceuticals, materials science, and advanced chemical synthesis.

Chemical Structure and Properties

The molecular structure of this compound is characterized by a complex arrangement of functional groups, including a fluorenylmethoxycarbonyl (Fmoc) group, a cyclobutane ring, and an azetidine moiety. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the molecule during various chemical reactions. The cyclobutane ring introduces strain into the structure, which can enhance reactivity under specific conditions. The azetidine moiety further adds complexity to the molecule, potentially influencing its solubility and bioavailability.

Synthesis and Applications

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic asymmetric synthesis have enabled the construction of chiral centers within the molecule, which are critical for its biological activity. This compound has been explored as a potential precursor for drug development, particularly in the design of peptide-based therapeutics.

Recent Research Findings

Recent studies have highlighted the potential of this compound in enhancing drug delivery systems. Researchers have demonstrated that its unique structural features can be exploited to improve the bioavailability of therapeutic agents. For instance, the Fmoc group has been shown to protect sensitive functional groups during transit through biological barriers, ensuring that the active drug is delivered effectively to its target site.

Additionally, this compound has been investigated for its role in materials science applications. Its rigid structure and ability to form stable complexes make it a promising candidate for use in advanced polymer systems and self-healing materials.

Future Directions

The future of this compound lies in its further exploration across diverse fields. Ongoing research is focused on optimizing its synthesis to reduce costs and improve scalability. Furthermore, efforts are being made to explore its potential as a building block for more complex molecular architectures.

In conclusion, CAS No 2172023-00-4 represents a cutting-edge chemical entity with vast potential across multiple disciplines. Its unique properties and versatile applications make it an exciting subject for continued research and development.

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